Cas no 1805356-51-7 (3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine
• CAS No: 1805356-51-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4807954
• Update Time: 2025-10-30

3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine

• Inchi： 1S/C8H5F3N2/c1-4-5(2-12)7(8(10)11)13-3-6(4)9/h3,8H,1H3
• InChI Key： DVMVGFBCXCASAO-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(C#N)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine

Introduction to 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine (CAS No. 1805356-51-7)

3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine, identified by its CAS number 1805356-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its cyano group, difluoromethyl substituent, and fluoro moiety, contribute to its distinctive chemical properties and make it a subject of intense study in drug discovery.

The cyano group at the 3-position of the pyridine ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The presence of a difluoromethyl group at the 2-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity. Additionally, the fluoro substituent at the 5-position further enhances the lipophilicity of the compound, making it more suitable for membrane interactions and improving its pharmacokinetic profile. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring novel scaffolds for drug development, particularly those derived from pyridine derivatives. Pyridine-based compounds have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural versatility of pyridines allows for modifications at various positions, enabling the design of molecules with tailored biological functions. 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine exemplifies this versatility, as its unique substitution pattern suggests potential interactions with multiple biological targets.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that pyridine derivatives can exhibit potent inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. The cyano group and difluoromethyl moiety are particularly noteworthy in this context, as they have been shown to enhance binding affinity to protein targets. Furthermore, the fluoro substituent can improve metabolic stability and oral bioavailability, which are critical factors for drug efficacy.

Advances in computational chemistry and molecular modeling have further facilitated the investigation of 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine's interactions with biological targets. These tools allow researchers to predict binding affinities, identify potential binding pockets, and optimize molecular structures for improved activity. For instance, virtual screening studies have highlighted this compound's potential as an inhibitor of specific kinases implicated in tumor growth and metastasis. Such computational insights have guided experimental efforts toward developing more effective anticancer agents.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and high yield. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have enabled more efficient access to complex pyridine derivatives like this one. These advancements have not only streamlined the synthesis process but also opened new avenues for structural diversification.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is crucial for optimizing drug candidates. The presence of both electrophilic and nucleophilic centers in 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine provides numerous possibilities for further derivatization. For example, introducing additional substituents at strategic positions could enhance binding interactions or modulate pharmacokinetic properties. Such modifications are often guided by structure-activity relationship (SAR) studies, which help refine lead compounds into potent therapeutic agents.

The growing body of research on fluorinated pyridines underscores their significance in drug discovery. Fluoro substitution has been shown to improve pharmacological properties such as metabolic stability, lipophilicity, and cell membrane permeability. The unique electronic effects induced by fluorine atoms can also enhance binding affinity to biological targets. In light of these advantages, compounds like 3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine are being extensively explored for their potential therapeutic applications.

In conclusion,3-Cyano-2-(difluoromethyl)-5-fluoro-4-methylpyridine (CAS No. 1805356-51-7) represents a promising candidate in pharmaceutical research due to its distinctive structural features and potential biological activities. Its cyano group, difluoromethyl substituent, and fluoro moiety contribute to its unique chemical profile, making it a valuable scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future drug discovery efforts.